3-Pyridin-2-yl-isoxazole-4-carboxylic acid ethyl ester

• Molecular Formula: C11H10N2O3
• Molecular Weight: 218.21 g/mol
• IUPAC Name: ethyl 3-pyridin-2-yl-1,2-oxazole-4-carboxylate
• InChI: InChI=1S/C11H10N2O3/c1-2-15-11(14)8-7-16-13-10(8)9-5-3-4-6-12-9/h3-7H,2H2,1H3
• InChI Key: FGIIYGFTQILDER-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CON=C1C2=CC=CC=N2

Description

3-Pyridin-2-yl-isoxazole-4-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C11H10N2O3 and its molecular weight is 218.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of N-chlorosuccinimide (54.7 g, 409 mmol) in DMF (1 L) was added pyridine-2-carbaldoxime (50 g, 409 mmol) portionwise and the resulting mixture was then stirred for 64 h at room temperature. To this solution was then added ethyl 3-(N,N-dimethylamino)acrylate (58.6 g, 409 mmol) and triethylamine (82.9 mL, 819 mmol) in chloroform (10 mL) and the resulting mixture was then stirred for 14 h at room temperature and poured onto a mixture of ice water and HCl (4 N, 100 mL) and extracted with ethylacetate. The organic extract was then washed with water, saturated aqueous sodium hydrogen carbonate solution, brine, dried with sodium sulfate, filtered and evaporated. Purification by distillation afforded the title product (58.9 g, 66%) which was obtained as a light brown liquid. Bp 125-127° C. at 0.4 mbar. MS: m/e=219.2 [M+H]+.